(R)-1-(3-chloropyridin-2-yl)ethanamine

• Molecular Formula: C7H9ClN2
• Molecular Weight: 156.61 g/mol
• IUPAC Name: (1R)-1-(3-chloropyridin-2-yl)ethanamine
• InChI: InChI=1S/C7H9ClN2/c1-5(9)7-6(8)3-2-4-10-7/h2-5H,9H2,1H3/t5-/m1/s1
• InChI Key: LQNYOSWQUKAKNL-RXMQYKEDSA-N
• Isomeric SMILES: C[C@H](C1=C(C=CC=N1)Cl)N
• Canonical SMILES: CC(C1=C(C=CC=N1)Cl)N

Description

(R)-1-(3-Chloropyridin-2-yl)ethanamine is a chiral amine derivative featuring a pyridine ring substituted with a chlorine atom at the 3-position and an ethanamine group at the 2-position in the (R)-configuration. Its 3-chloro substituent introduces electron-withdrawing effects, which may modulate the basicity of the amine group and influence intermolecular interactions.

Biological Activity

(R)-1-(3-Chloropyridin-2-yl)ethanamine, also known as (R)-1-(3-chloropyridin-2-yl)ethylamine, is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly in neuropharmacology. This article provides a comprehensive overview of its biological activity, including relevant case studies, research findings, and data tables.

The compound has the molecular formula C_7H_9ClN and a CAS number of 1956434-68-6. Its structure features a pyridine ring substituted with a chlorine atom at the 3-position and an ethanamine group. The hydrochloride form enhances its solubility, making it suitable for various applications in pharmaceutical research.

Synthesis Methods :

• Nucleophilic Substitution : A common method involves the reaction of 3-chloropyridine with an appropriate amine precursor under acidic conditions.
• Formation of Hydrochloride Salt : The base form of the amine is treated with hydrochloric acid to yield the hydrochloride salt, improving solubility and stability.

Neuropharmacological Effects

Research indicates that (R)-1-(3-chloropyridin-2-yl)ethanamine exhibits significant interactions with neurotransmitter systems, particularly serotonin (5-HT) and norepinephrine. These interactions suggest potential therapeutic applications for mood and anxiety disorders.

Key Findings :

• Serotonin Receptors : Preliminary studies suggest that this compound may modulate serotonin receptor activity, which is crucial for mood regulation.
• Potential Therapeutic Applications : Due to its effects on neurotransmitter systems, it may be explored as a candidate for treating anxiety and depression-related disorders.

Comparative Analysis with Similar Compounds

To understand the unique biological activity of (R)-1-(3-chloropyridin-2-yl)ethanamine, it is essential to compare it with structurally similar compounds. Below is a table summarizing these comparisons:

Compound Name	Molecular Formula	Unique Features
1-(3-Bromo-5-chloropyridin-2-yl)ethanamine hydrochloride	C_7H_8BrClN	Contains bromine; potential for different receptor interactions
1-(2-Chloropyridin-3-yl)ethanamine hydrochloride	C_7H_8ClN	Chlorine at the 2-position may alter biological activity
1-(4-Chloropyridin-2-yl)ethanamine hydrochloride	C_7H_8ClN	Different substitution pattern affects binding affinity

This table illustrates how variations in substituents can lead to significant differences in biological activity and chemical properties.

Case Study 1: Interaction with Serotonin Receptors

A study investigated the binding affinity of (R)-1-(3-chloropyridin-2-yl)ethanamine to various serotonin receptors. The results indicated that the compound has a moderate affinity for the 5-HT_1A receptor, suggesting its potential role in modulating serotonin levels in the brain.

Case Study 2: Behavioral Studies in Animal Models

In behavioral studies using rodent models, administration of (R)-1-(3-chloropyridin-2-yl)ethanamine resulted in reduced anxiety-like behaviors as measured by elevated plus maze tests. These findings support its potential application in treating anxiety disorders.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Substituent Variations on the Pyridine Ring

The position and nature of substituents on the pyridine ring significantly alter electronic properties and reactivity:

Compound Name	Substituent (Position)	Amine Type	Configuration	Molar Mass (g/mol)	Reference
(R)-1-(3-Chloropyridin-2-yl)ethanamine	3-Cl (Pyridin-2-yl)	Ethanamine	R	155.45*	-
(R)-1-(5-Fluoropyridin-3-yl)ethanamine	5-F (Pyridin-3-yl)	Ethanamine	R	~158.1†
(R)-1-[5-(2,2,2-Trifluoroethoxy)pyridin-2-yl]ethanamine	5-OCH₂CF₃ (Pyridin-2-yl)	Ethanamine	R	293.11
(3-Methylpyridin-2-yl)methanamine	3-CH₃ (Pyridin-2-yl)	Methanamine	-	136.61*

*Calculated based on molecular formula. †Estimated from analogous structures.

• Chlorine vs.
• Trifluoroethoxy Group : The 5-OCH₂CF₃ substituent in introduces steric bulk and strong electron-withdrawing effects, which may enhance metabolic stability in pharmaceutical applications.

Amine Group and Stereochemistry

• Ethanamine vs. Methanamine : The ethanamine chain in the target compound and its analogs (e.g., ) provides greater conformational flexibility compared to methanamine derivatives like (3-methylpyridin-2-yl)methanamine .
• Stereochemical Influence : The (R)-configuration in the target compound and (R)-1-(naphthalen-2-yl)-N-((R)-1-phenylethyl)ethanamine highlights the importance of chirality in receptor binding or catalytic interactions.

Physicochemical Properties

Electronic Effects and Basicity

• The 3-Cl group in the target compound likely lowers the pKa of the amine compared to unsubstituted pyridin-2-yl ethanamine due to electron withdrawal. In contrast, the 5-F substituent exerts a milder effect due to its smaller size and lower electronegativity.
• The trifluoroethoxy group in may further reduce basicity and increase lipophilicity, impacting solubility and membrane permeability.

Solubility and Stability

• Chlorine and fluorine substituents generally enhance solubility in polar solvents compared to hydrocarbon analogs. However, the trifluoroethoxy group in may confer greater stability against oxidative degradation.